Cas no 1384643-33-7 (1-(Phenylsulfonyl)-3-pyrrolidinecarboxylic Acid)

• Product Name: 1-(Phenylsulfonyl)-3-pyrrolidinecarboxylic Acid
• CAS No: 1384643-33-7
• MF: C₁₁H₁₃NO₄S
• MW: 255.29022192955
• CID: 2086484
• Update Time: 2025-08-05

1-(Phenylsulfonyl)-3-pyrrolidinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(Phenylsulfonyl)-3-pyrrolidinecarboxylic Acid
• 1-BENZENESULFONYL-PYRROLIDINE-3-CARBOXYLIC ACID
• 1-(benzenesulfonyl)pyrrolidine-3-carboxylic acid
• Z1531970964

• Inchi： 1S/C11H13NO4S/c13-11(14)9-6-7-12(8-9)17(15,16)10-4-2-1-3-5-10/h1-5,9H,6-8H2,(H,13,14)
• InChI Key： JVDVDNNZPHRWQF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCC(C(=O)O)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 381
• Topological Polar Surface Area: 83.1

Additional information on 1-(Phenylsulfonyl)-3-pyrrolidinecarboxylic Acid

1-(Phenylsulfonyl)-3-pyrrolidinecarboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1384643-33-7, commonly referred to as 1-(Phenylsulfonyl)-3-pyrrolidinecarboxylic Acid, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, which is a fundamental structure in many bioactive molecules.

1-(Phenylsulfonyl)-3-pyrrolidinecarboxylic Acid is characterized by its phenylsulfonyl group attached to the pyrrolidine ring at the 1-position and a carboxylic acid group at the 3-position. The phenylsulfonyl group introduces electron-withdrawing effects, which can significantly influence the electronic properties of the molecule, making it a valuable substrate for further functionalization in synthetic chemistry.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry, particularly as scaffolds for developing bioactive compounds. The phenylsulfonyl group in this compound has been shown to enhance the stability and solubility of the molecule, which are critical factors in drug design. Moreover, the carboxylic acid group provides versatility for further chemical modifications, such as esterification or amidation, enabling the creation of derivatives with diverse biological activities.

In terms of synthesis, 1-(Phenylsulfonyl)-3-pyrrolidinecarboxylic Acid can be prepared through various routes, including nucleophilic substitution and coupling reactions. Researchers have explored these methods to optimize yield and purity, ensuring that the compound meets the high standards required for pharmaceutical applications.

The biological activity of 1-(Phenylsulfonyl)-3-pyrrolidinecarboxylic Acid has been extensively studied in recent years. Preclinical studies suggest that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic interventions in conditions such as neurodegenerative diseases and cardiovascular disorders.

Furthermore, the phenylsulfonyl group has been implicated in modulating enzyme activity, particularly in kinases and proteases, which are key targets in oncology and immunology. This has led to increased interest in exploring pyrrolidine-based compounds as inhibitors or activators of these enzymes.

From an industrial perspective, the synthesis and characterization of 1-(Phenylsulfonyl)-3-pyrrolidinecarboxylic Acid have been scaled up to meet growing demand from research institutions and pharmaceutical companies. The compound is now widely available from chemical suppliers, facilitating its use in academic and commercial research settings.

In conclusion, 1-(Phenylsulfonyl)-3-pyrrolidinecarboxylic Acid (CAS No. 1384643-33-7) stands as a versatile and intriguing molecule with significant potential in drug discovery and development. Its unique structure, combined with recent advances in synthetic methods and biological studies, positions it as a key player in contemporary medicinal chemistry research.